2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-[3-(2-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C22H18FN3O3S2/c1-29-15-8-6-14(7-9-15)12-24-19(27)13-31-22-25-17-10-11-30-20(17)21(28)26(22)18-5-3-2-4-16(18)23/h2-11H,12-13H2,1H3,(H,24,27)
• InChI Key: IAKXGSGLWSYWEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4F)SC=C3
• Molecular Formula: C22H18FN3O3S2
• Molecular Weight: 455.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. It includes a thieno[3,2-d]pyrimidin-2-yl group, a sulfanyl group, and a N-(4-methoxybenzyl)acetamide group. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Quantum Chemical Analysis and Drug Likeness

A novel antiviral active molecule, closely related to the chemical structure of interest, has been synthesized and characterized for its potential in treating COVID-19. Quantum chemical insights, natural bond orbital calculations, and vibrational assignments were carried out, revealing the molecule's equilibrium geometry and supporting the complete vibrational assignments for all modes. The study highlights the molecule's potential antiviral potency against SARS-CoV-2 protein through docking studies, suggesting that it could irreversibly interact with SARS-CoV-2 protease. This research provides a foundation for understanding the drug likeness based on Lipinski's rule and predicts the pharmacokinetic properties related to absorption, distribution, metabolism, excretion, and toxicity (S. Mary et al., 2020).

Radioligand Development for PET Imaging

In the development of selective radioligands for imaging, a study focused on a compound within a series known for its specificity to the translocator protein (18 kDa). The compound, designed with a fluorine atom to enable labeling with fluorine-18, facilitates in vivo imaging using positron emission tomography (PET). This research underscores the synthesis process and highlights the potential application of such compounds in medical imaging to study various diseases (F. Dollé et al., 2008).

Evaluation of Antitumor Activity

Research on thieno[3,2-d]pyrimidine derivatives, including compounds structurally similar to the one of interest, has shown promising results in the synthesis and evaluation of antitumor activity. These compounds have demonstrated potent anticancer activity comparable to doxorubicin on several human cancer cell lines, highlighting their potential as novel anticancer agents. This evidence supports the exploration of thieno[3,2-d]pyrimidine derivatives in cancer research and their potential application in developing new therapeutic strategies (H. Hafez & Abdel-Rhman B. A. El-Gazzar, 2017).